Cas no 685083-20-9 (1-Pyrrolidinepropanoicacid,2-methyl-(9CI))

1-Pyrrolidinepropanoicacid,2-methyl-(9CI) structure
685083-20-9 structure
Product Name:1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
CAS No:685083-20-9
MF:C8H15NO2
MW:157.210202455521
CID:1018123
Update Time:2022-09-22

1-Pyrrolidinepropanoicacid,2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinepropanoicacid,2-methyl-(9CI)
    • Inchi: 1S/C8H15NO2/c1-7-3-2-5-9(7)6-4-8(10)11/h7H,2-6H2,1H3,(H,10,11)
    • InChI Key: DCRODLHFAAVZHZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCN1CCCC1C

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

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